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Compound of Interest

Compound Name: Sativan

Cat. No.: B030306 Get Quote

Important Disclaimer: The term "Sativan" is associated with multiple substances, including a

flavonoid, a pesticide, and the medication Ativan (Lorazepam). This guide pertains to the

flavonoid Sativan, a chemical used in research and development. It is crucial to confirm the

identity of the substance you are handling and to consult the specific Safety Data Sheet (SDS)

provided by the manufacturer for comprehensive safety information. The following

recommendations are based on general best practices for handling research chemicals when a

detailed SDS is not readily available.

For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring a safe environment when handling chemical compounds is paramount. This guide

provides essential safety and logistical information for the handling and disposal of Sativan, a

flavonoid compound. Adherence to these protocols is critical to minimize risks and ensure the

well-being of all laboratory personnel.

Personal Protective Equipment (PPE)
The primary defense against chemical exposure is the consistent and correct use of Personal

Protective Equipment (PPE).[1] The level of PPE required will depend on the specific task

being performed with Sativan.

Table 1: Recommended Personal Protective Equipment for Handling Sativan
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Task Minimum Required PPE
Recommended Additional
PPE

Weighing and Handling Solid

Sativan

- Nitrile gloves- Laboratory

coat- Safety glasses with side

shields

- Chemical splash goggles-

Face shield (if not working in a

fume hood)- Disposable sleeve

covers

Preparing and Handling

Sativan Solutions

- Nitrile gloves- Laboratory

coat- Chemical splash goggles

- Chemical-resistant apron-

Double gloving, particularly

when using organic solvents

Procedures with Risk of

Aerosolization

- All PPE listed above- Work

must be conducted within a

certified chemical fume hood

or biological safety cabinet.

- Appropriate respiratory

protection (consult your

institution's Environmental

Health and Safety office for

proper selection)

Operational Plan: From Receipt to Disposal
A systematic approach to the lifecycle of a research chemical in the lab is crucial for

maintaining safety.

1. Receiving and Storage: Upon receiving a shipment of Sativan, visually inspect the container

for any signs of damage or leakage. The compound should be stored in a cool, dry, and dark

environment, away from incompatible materials. Always ensure the container is clearly labeled

with the full chemical name and any known hazards.

2. Handling and Preparation:

Engineering Controls: All handling of solid Sativan and the preparation of stock solutions

should be performed inside a certified chemical fume hood to prevent the inhalation of fine

powders or vapors.[2][3]

Procedural Steps: Before beginning any work, ensure the workspace is clean and free of

clutter. Don the appropriate PPE as outlined in Table 1. Use dedicated spatulas and weigh

boats for handling the solid powder, taking care to avoid creating dust. When dissolving

Sativan, add the solvent to the powder slowly to prevent splashing. All prepared solutions
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must be clearly labeled with the compound's name, concentration, the solvent used, and the

date of preparation.

Disposal Plan
All waste materials contaminated with Sativan must be treated as hazardous chemical waste.

Solid Waste: Unused Sativan powder, contaminated gloves, weighing paper, and other

disposable items should be collected in a dedicated, sealed, and clearly labeled hazardous

waste container.[1]

Liquid Waste: All solutions containing Sativan should be collected in a separate, sealed, and

labeled hazardous liquid waste container. Do not mix with other waste streams unless their

compatibility has been confirmed.[1][2]

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines on hazardous waste disposal.[2]

Visualizing the Workflow for Safe Handling of
Sativan
The following diagram illustrates the key decision points and procedural flow for safely handling

a research chemical like Sativan in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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